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Compound of Interest

Compound Name: CTX-0294885 hydrochloride

Cat. No.: B10779493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CTX-0294885 hydrochloride is a potent, broad-spectrum kinase inhibitor. It has been utilized

as a valuable tool in chemical proteomics for kinome profiling and has demonstrated the ability

to bind to a wide array of kinases, including all members of the AKT family.[1][2] These

characteristics make it a significant compound for research in areas such as oncology,

inflammation, and diabetes.[1][2] This document provides detailed protocols for the

reconstitution, storage, and handling of CTX-0294885 hydrochloride to ensure its optimal

performance and stability in experimental settings.

Data Presentation
Solubility Data
CTX-0294885 hydrochloride exhibits solubility in various organic solvents. It is crucial to use

high-purity, anhydrous solvents to achieve the concentrations listed below. Note that solubility

can be affected by the purity of the solvent, temperature, and sonication.
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Solvent Concentration Remarks

DMSO (Dimethyl Sulfoxide) ≥ 88 mg/mL (≥ 200.94 mM)

Use of fresh, moisture-free

DMSO is recommended as

absorbed moisture can reduce

solubility.[3]

55 mg/mL (125.59 mM)

Sonication may be required to

achieve complete dissolution.

[4]

20 mg/mL -

DMF (Dimethylformamide) 20 mg/mL -

Ethanol 0.1 mg/mL Limited solubility.

Water Insoluble -

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL -

In Vivo Formulation Solubility
For animal studies, specific formulations are required to ensure bioavailability and minimize

toxicity. The following formulations have been reported to yield clear solutions. It is

recommended to prepare these solutions fresh for each experiment.

Formulation Solubility

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL (≥ 5.71 mM)

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (≥ 5.71 mM)

Storage and Stability
Proper storage of CTX-0294885 hydrochloride is critical to maintain its chemical integrity and

biological activity.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 years
Store protected from

light and moisture.

Stock Solution in

Solvent
-80°C 1-2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[1][3]

-20°C 1 month - 1 year

Stability may vary

depending on the

solvent and

concentration.[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Preparation: Allow the vial of CTX-0294885 hydrochloride powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound using a calibrated

analytical balance in a chemical fume hood.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For example, to

prepare a 10 mM stock solution from 1 mg of CTX-0294885 hydrochloride (M.W. 474.39

g/mol ), add 210.79 µL of DMSO.

Solubilization: Vortex the solution thoroughly. Gentle warming (37°C) and/or sonication can

be used to aid dissolution if precipitation is observed.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store at -80°C for long-term storage.

Protocol 2: Preparation of an In Vivo Formulation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/CTX-0294885.html
https://www.selleckchem.com/products/ctx-0294885.html
https://www.medchemexpress.com/CTX-0294885.html
https://www.selleckchem.com/products/ctx-0294885.html
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.benchchem.com/product/b10779493?utm_src=pdf-body
https://www.medchemexpress.com/CTX-0294885.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the preparation of a formulation containing 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.

Initial Dissolution: Prepare a concentrated stock solution of CTX-0294885 hydrochloride in

DMSO (e.g., 25 mg/mL).

Solvent Addition Sequence: In a sterile tube, add the required volume of the DMSO stock

solution.

Sequentially add PEG300, Tween-80, and saline to the DMSO solution, ensuring the solution

is clear after each addition.[4]

Mixing: Vortex the solution thoroughly between the addition of each component to ensure a

homogenous mixture.

Final Concentration: Adjust the final volume with saline to achieve the desired final

concentration of CTX-0294885 hydrochloride.

Use: It is highly recommended to use this formulation immediately after preparation.[3]

Visualizations
Experimental Workflow: Reconstitution and Storage
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Workflow for CTX-0294885 Hydrochloride Handling
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CTX-0294885 HCl as a Broad-Spectrum Kinase Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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